![molecular formula C20H21NO3S2 B2737490 N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-(3,4-dimethoxyphenyl)acetamide CAS No. 2034596-85-3](/img/structure/B2737490.png)
N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-(3,4-dimethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-(3,4-dimethoxyphenyl)acetamide, also known as BITEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BITEA is a small molecule that has been synthesized through a multi-step process and has shown promising results in various research studies.
Scientific Research Applications
Synthesis and Structural Analysis
Research on compounds with similar structures focuses on the synthesis and structural elucidation of potential pharmaceutical candidates and materials. For instance, the synthesis techniques involve various organic transformations, including amidation reactions, which are crucial for constructing complex molecules with specific biological or physical properties. These methods are foundational for developing new drugs or materials with desired functions (Gopal Sharma et al., 2018).
Potential Anticancer Applications
Some derivatives are investigated for their anticancer activities through molecular docking analysis, targeting specific receptors such as the VEGFr receptor. This suggests a potential application of similar compounds in designing anticancer drugs by modifying their structure to enhance efficacy and selectivity towards cancerous cells (Gopal Sharma et al., 2018).
Organic Electronics and Material Science
Compounds containing bithiophene units are of interest in material science, particularly in the development of organic electronics. Their synthesis and incorporation into polymeric systems can lead to materials with unique electronic properties, useful in applications like solar cells, organic light-emitting diodes (OLEDs), and field-effect transistors (M. Turbiez et al., 2005).
Antioxidant Properties
Research on similar compounds demonstrates their potential antioxidant properties. This indicates that structurally related acetamide derivatives could be explored for their capacity to mitigate oxidative stress, which is a significant factor in various diseases, including neurodegenerative disorders and aging (O. E. Adelakun et al., 2012).
Coordination Chemistry and Catalysis
Studies on acetamide derivatives also explore their role in coordination chemistry and catalysis. These compounds can act as ligands forming complexes with metals, leading to catalysts that are useful in organic synthesis or as materials with novel properties (K. Chkirate et al., 2019).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3S2/c1-23-17-5-3-14(11-18(17)24-2)12-20(22)21-9-7-16-4-6-19(26-16)15-8-10-25-13-15/h3-6,8,10-11,13H,7,9,12H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCVMMEUBKOUJAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)NCCC2=CC=C(S2)C3=CSC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.